3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one
Overview
Description
3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one, also known as DMPP, is a heterocyclic compound that has been widely studied in the field of medicinal chemistry. DMPP is a pyridazinone derivative that possesses a unique pharmacological profile, making it a promising candidate for the development of new drugs.
Mechanism of Action
3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one acts as a positive allosteric modulator of the nicotinic acetylcholine receptor (nAChR). This receptor is involved in a variety of physiological processes, including learning and memory, attention, and motor function. By modulating the activity of the nAChR, 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one can enhance the release of neurotransmitters such as dopamine and acetylcholine, which are important for cognitive function.
Biochemical and Physiological Effects:
3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one has been shown to have a number of biochemical and physiological effects. In addition to its neuroprotective, anti-inflammatory, and antioxidant properties, 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one has been shown to enhance synaptic plasticity and improve cognitive function in animal models. 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one has also been shown to have analgesic effects, making it a potential candidate for the development of new pain medications.
Advantages and Limitations for Lab Experiments
One advantage of 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one is its high potency and selectivity for the nAChR. This makes it an ideal tool for studying the role of this receptor in various physiological processes. However, one limitation of 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one is its relatively short half-life, which may limit its usefulness in some experiments.
Future Directions
There are several future directions for research on 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one. One area of interest is the development of new drugs for the treatment of neurological disorders. 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one and other nAChR modulators may be useful in the development of new medications that can enhance cognitive function and prevent the progression of neurodegenerative diseases. Another area of research is the study of the mechanisms underlying the analgesic effects of 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one, which may lead to the development of new pain medications. Finally, further studies are needed to fully elucidate the biochemical and physiological effects of 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one, which may reveal new therapeutic targets for the treatment of a variety of diseases.
Scientific Research Applications
3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one has been shown to have neuroprotective effects and can prevent the formation of beta-amyloid plaques, which are associated with Alzheimer's disease. In addition, 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of other neurological disorders.
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3/c1-16-10-5-3-8(7-11(10)17-2)9-4-6-12(15)14-13-9/h3,5,7H,4,6H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKMBTWOATVESDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NNC(=O)CC2)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40312215 |
Source
|
| Record name | NSC251211 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40312215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyridazin-6-one | |
CAS RN |
39499-66-6 |
Source
|
| Record name | NSC251211 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=251211 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC251211 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40312215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Chloro-4-[(2-isothiocyanatoethyl)thio]benzene](/img/structure/B3052132.png)
![2-Methyl-1-(pyridin-2-yl)-1H-benzo[d]imidazole](/img/structure/B3052138.png)
